Cas no 1804938-98-4 (3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1804938-98-4
• MF: C₈H₃Cl₂F₆NO₃S
• MW: 378.075740098953
• CID: 4846387
• Update Time: 2025-05-20

3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-5(21(10,18)19)4(20-8(14,15)16)2-17-6(3)7(11,12)13/h2H,1H2
• InChI Key： NCLUDSKKDZHKHL-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C(F)(F)F)C=1CCl)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

Comprehensive Overview of 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804938-98-4)

The compound 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1804938-98-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention on 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is its role in the design of sulfonamide-based inhibitors. Sulfonamides are widely explored in drug discovery for their ability to target enzymes and receptors with high specificity. The presence of the sulfonyl chloride moiety in this compound allows for efficient derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In recent years, the demand for fluorinated compounds like this one has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in optimizing the pharmacokinetic profiles of drug candidates. The trifluoromethyl and trifluoromethoxy groups in this compound contribute to its ability to penetrate cell membranes and resist enzymatic degradation, making it a preferred choice for medicinal chemists.

Another area where 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride shows promise is in the development of agrochemicals. Fluorinated pyridines are known for their herbicidal and insecticidal activities, and this compound’s structural complexity offers opportunities for creating next-generation crop protection solutions. With the global push toward sustainable agriculture, researchers are leveraging such advanced intermediates to develop environmentally friendly pesticides.

The synthesis and handling of 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride require specialized expertise due to its reactive functional groups. The chloromethyl and sulfonyl chloride groups are particularly sensitive to moisture and require anhydrous conditions for storage and reaction. This aspect underscores the importance of proper technical support and infrastructure when working with this compound.

From a commercial perspective, the availability of CAS No. 1804938-98-4 is limited to a few specialized suppliers, reflecting its niche application and high purity requirements. Companies engaged in custom synthesis and contract research often seek this compound for proprietary projects, further driving its demand in the fine chemicals market.

In conclusion, 3-(Chloromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride represents a cutting-edge intermediate with broad potential in life sciences and material innovation. Its unique combination of fluorinated and reactive groups positions it as a critical tool for researchers aiming to address challenges in drug discovery and sustainable agriculture. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation chemical solutions.